4-(tert-butyl)-N-(5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 4-tert-butyl-N-[5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H19N5O2S3/c1-18(2,3)12-6-4-11(5-7-12)14(25)21-16-22-23-17(28-16)27-10-13(24)20-15-19-8-9-26-15/h4-9H,10H2,1-3H3,(H,19,20,24)(H,21,22,25)
• InChI Key: JEZIJSVVKQDLTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=NC=CS3
• Molecular Formula: C18H19N5O2S3
• Molecular Weight: 433.6 g/mol

Description

4-(tert-butyl)-N-(5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C18H19N5O2S3 and its molecular weight is 433.56. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Chemical Transformations

Research into the chemical compound 4-(tert-butyl)-N-(5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide has highlighted various synthetic pathways and chemical transformations that enhance our understanding of thiadiazole derivatives. These compounds, including thiadiazoles, are pivotal in pharmaceuticals and organic materials due to their versatile applications.

• Radical Dimerization of Primary Thioamides : A method for dimerizing primary thioamides into 1,2,4-thiadiazoles using tert-butyl nitrite has been described, providing a straightforward approach to synthesize these compounds efficiently at room temperature (Chauhan et al., 2018).

• Heterocyclization of Thioncarboxylic Acids : A novel synthesis method for 1,3,4-thiadiazoles through the action of tert-butyl hypochlorite on thioamides has been developed, showcasing the diverse pathways for constructing thiadiazole derivatives (Demchuk et al., 1989).

Antimicrobial and Antifungal Properties

The research on 4-(tert-butyl)-N-(5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide and related derivatives has also uncovered significant antimicrobial and antifungal properties, suggesting potential pharmaceutical applications.

• Larvicidal and Antimicrobial Activities : Novel triazinone derivatives containing tert-butyl and thiadiazol groups have shown promising antimicrobial properties against bacterial and fungal pathogens, as well as larvicidal activity, indicating their potential in developing new antimicrobial agents (Kumara et al., 2015).

• Synthesis and Antifungal Agents : The synthesis of new 5-(2-substituted-1,3-thiazol-5-yl)-2-hydroxy benzamides has demonstrated potential antifungal activity, highlighting the therapeutic potential of thiadiazole derivatives in treating fungal infections (Narayana et al., 2004).